![molecular formula C9H8F2N2O B1148801 (R)-4-(1-aMino-2-hydroxyethyl)-2,6-difluorobenzonitrile CAS No. 1213607-78-3](/img/no-structure.png)
(R)-4-(1-aMino-2-hydroxyethyl)-2,6-difluorobenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(R)-4-(1-aMino-2-hydroxyethyl)-2,6-difluorobenzonitrile is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound is of particular interest due to its potential therapeutic applications in the treatment of various diseases. In
Mechanism of Action
The mechanism of action of (R)-4-(1-aMino-2-hydroxyethyl)-2,6-difluorobenzonitrile is complex and involves multiple pathways. It has been shown to inhibit the activity of several enzymes involved in cancer cell growth and proliferation, including tyrosine kinase and topoisomerase II. Additionally, it has been found to disrupt bacterial cell membranes, leading to cell death. The neuroprotective effects of this compound are thought to be due to its ability to modulate neurotransmitter release and reduce oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, it inhibits cell growth and proliferation by inducing apoptosis and cell cycle arrest. In bacterial cells, it disrupts the cell membrane, leading to cell death. In the brain, it has been found to reduce oxidative stress and modulate neurotransmitter release, leading to neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of (R)-4-(1-aMino-2-hydroxyethyl)-2,6-difluorobenzonitrile is its potent anti-cancer and antibacterial activity. This makes it a promising candidate for the development of new therapies for cancer and bacterial infections. However, one of the limitations of this compound is its complex synthesis method, which may make it difficult to produce on a large scale.
Future Directions
There are several future directions for the study of (R)-4-(1-aMino-2-hydroxyethyl)-2,6-difluorobenzonitrile. One area of research is the development of new therapies for cancer, bacterial infections, and neurodegenerative diseases. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential side effects. Finally, research is needed to develop new and more efficient synthesis methods for this compound.
Synthesis Methods
The synthesis of (R)-4-(1-aMino-2-hydroxyethyl)-2,6-difluorobenzonitrile is a complex process that involves several steps. The first step is the synthesis of 4-(2,6-difluorobenzyl)oxy-2-hydroxybenzonitrile, which is then converted into this compound through a series of chemical reactions.
Scientific Research Applications
(R)-4-(1-aMino-2-hydroxyethyl)-2,6-difluorobenzonitrile has been extensively studied for its potential therapeutic applications in the treatment of cancer, bacterial infections, and neurological disorders. Several studies have shown that this compound exhibits strong anti-cancer activity by inhibiting the growth and proliferation of cancer cells. Additionally, it has been found to possess potent antibacterial activity against a range of bacterial strains, including drug-resistant strains. Furthermore, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Properties
1213607-78-3 | |
Molecular Formula |
C9H8F2N2O |
Molecular Weight |
198.1694264 |
synonyms |
(R)-4-(1-aMino-2-hydroxyethyl)-2,6-difluorobenzonitrile |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.